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Compound of Interest

Compound Name:
Coumarin, 3-chloro-7-

diethylamino-

CAS No.: 133590-12-2

Cat. No.: B149484

Get Quote

CAS Number: 109850-93-9

Introduction
3-Chloro-7-diethylaminocoumarin is a synthetic organic compound belonging to the coumarin

family, a class of benzopyrones widely recognized for their significant fluorescent properties

and diverse biological activities. The incorporation of a chlorine atom at the 3-position and a

diethylamino group at the 7-position of the coumarin scaffold imparts unique physicochemical

and photophysical characteristics to the molecule. These substitutions make it a valuable tool

in various scientific and industrial applications, particularly as a fluorescent probe and a

building block for more complex molecular architectures. This guide provides a comprehensive

overview of the synthesis, properties, and applications of 3-chloro-7-diethylaminocoumarin,

with a focus on its utility for researchers, scientists, and professionals in drug development.

Molecular and Physicochemical Properties
A thorough understanding of the fundamental properties of 3-chloro-7-diethylaminocoumarin is

crucial for its effective application. Key molecular and physicochemical data are summarized in
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the table below.

Property Value Source

CAS Number 109850-93-9 Internal Knowledge

Molecular Formula C13H14ClNO2 Internal Knowledge

Molecular Weight 251.71 g/mol Internal Knowledge

Appearance
Typically a yellow to orange

crystalline powder

Inferred from related

compounds

Solubility

Generally soluble in organic

solvents like DMSO, DMF, and

chlorinated solvents.

Inferred from related

compounds

Melting Point
Not readily available in public

literature.

Boiling Point
Not readily available in public

literature.

Synthesis of 3-Chloro-7-diethylaminocoumarin
The synthesis of 3-chloro-7-diethylaminocoumarin can be achieved through a multi-step

process, often starting from readily available precursors. A common synthetic route involves the

Pechmann condensation followed by chlorination.

Experimental Protocol: A Representative Synthesis
This protocol outlines a general procedure for the synthesis of 3-chloro-7-

diethylaminocoumarin. Researchers should adapt and optimize the conditions based on their

specific laboratory setup and available reagents.

Step 1: Synthesis of 7-(Diethylamino)coumarin

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine 4-diethylaminophenol and ethyl acetoacetate in the presence of a

condensing agent such as sulfuric acid or a Lewis acid catalyst.
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Reaction Conditions: Heat the mixture under reflux for several hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Work-up and Purification: After completion, cool the reaction mixture and pour it into ice-cold

water. The precipitated solid, 7-(diethylamino)coumarin, is collected by filtration, washed with

water, and dried. Further purification can be achieved by recrystallization from a suitable

solvent like ethanol.

Step 2: Chlorination of 7-(Diethylamino)coumarin

Reaction Setup: Dissolve the synthesized 7-(diethylamino)coumarin in a suitable solvent,

such as glacial acetic acid or a chlorinated solvent, in a reaction vessel protected from light.

Chlorinating Agent: Add a chlorinating agent, such as N-chlorosuccinimide (NCS) or sulfuryl

chloride (SO2Cl2), portion-wise to the solution while stirring.

Reaction Conditions: The reaction is typically carried out at room temperature or with gentle

heating. Monitor the reaction by TLC until the starting material is consumed.

Work-up and Purification: Upon completion, quench the reaction by adding a reducing agent

if necessary (e.g., sodium thiosulfite solution if SO2Cl2 is used). The product is then

extracted with an organic solvent, and the organic layer is washed, dried, and concentrated

under reduced pressure. The crude product, 3-chloro-7-diethylaminocoumarin, can be

purified by column chromatography on silica gel.
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Step 1: Synthesis of 7-(Diethylamino)coumarin

Step 2: Chlorination
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Caption: Synthetic workflow for 3-chloro-7-diethylaminocoumarin.

Applications in Research and Drug Development
The unique structural features of 3-chloro-7-diethylaminocoumarin make it a versatile molecule

with several important applications.

Fluorescent Probing and Imaging
Coumarin derivatives are renowned for their fluorescent properties. The electron-donating

diethylamino group at the 7-position and the electron-withdrawing chlorine atom at the 3-

position create a push-pull system, which often results in desirable photophysical

characteristics such as a large Stokes shift and high quantum yield. These properties make 3-

chloro-7-diethylaminocoumarin a potential candidate for use as a fluorescent label for

biomolecules, a sensor for detecting specific analytes, and a stain in cellular imaging.
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Chemical Synthesis and Derivatization
The chlorine atom at the 3-position serves as a reactive handle, allowing for further chemical

modifications. This functional group can be displaced by various nucleophiles, enabling the

synthesis of a wide range of 3-substituted-7-diethylaminocoumarin derivatives with tailored

properties. This versatility is particularly valuable in the development of novel fluorescent

probes, photosensitizers, and biologically active compounds.

Key Application Areas

3-Chloro-7-diethylaminocoumarin

Fluorescent Probes & Imaging

Inherent Fluorescence

Chemical Synthesis & Derivatization

Reactive Chlorine at C3

Drug Development Intermediate

Synthesis of Bioactive Molecules
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Caption: Key applications of 3-chloro-7-diethylaminocoumarin.

Intermediate in Drug Discovery
The coumarin scaffold is present in numerous natural products and synthetic compounds with a

broad spectrum of biological activities, including anticoagulant, anticancer, anti-inflammatory,

and antimicrobial properties.[1][2] 3-Chloro-7-diethylaminocoumarin can serve as a valuable

intermediate in the synthesis of novel coumarin-based drug candidates. The ability to introduce

diverse functionalities at the 3-position allows for the systematic exploration of structure-activity

relationships (SAR) to optimize therapeutic efficacy and selectivity.

Safety and Handling
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As with any chemical substance, proper safety precautions must be observed when handling 3-

chloro-7-diethylaminocoumarin.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Ventilation: Handle the compound in a well-ventilated area, preferably in a fume hood, to

avoid inhalation of dust or vapors.

Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible

materials.

Disposal: Dispose of the chemical and its container in accordance with local, state, and

federal regulations.

For detailed safety information, it is recommended to consult the Safety Data Sheet (SDS)

provided by the supplier.

Conclusion
3-Chloro-7-diethylaminocoumarin is a valuable synthetic compound with significant potential in

various fields of research and development. Its fluorescent properties, coupled with the reactive

nature of the chlorine substituent, make it a versatile tool for the design of novel fluorescent

probes and the synthesis of biologically active molecules. This guide has provided a

foundational understanding of its synthesis, properties, and applications, intended to support

the work of researchers and scientists in leveraging the unique characteristics of this coumarin

derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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